4-Methylumbelliferyl 3,4,6-tri-O-acetyl-2-deoxy-2-trifluoroacetamido-b-D-glucopyranoside

• IUPAC Name: [(2R,3S,4R,5R,6S)-3,4-diacetyloxy-6-(4-methyl-2-oxochromen-7-yl)oxy-5-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]methyl acetate
• InChI: InChI=1S/C24H24F3NO11/c1-10-7-18(32)38-16-8-14(5-6-15(10)16)37-22-19(28-23(33)24(25,26)27)21(36-13(4)31)20(35-12(3)30)17(39-22)9-34-11(2)29/h5-8,17,19-22H,9H2,1-4H3,(H,28,33)/t17-,19-,20-,21-,22-/m1/s1
• InChI Key: MGLRSUPYLXVODY-MSEOUXRUSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C(F)(F)F
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C(F)(F)F
• Molecular Formula: C24H24F3NO11
• DSSTOX Substance ID: DTXSID301106953
• Molecular Weight: 559.4 g/mol
• CAS RN: 137686-93-2

Description

“4-Methylumbelliferyl 3,4,6-tri-O-acetyl-2-deoxy-2-trifluoroacetamido-b-D-glucopyranoside” is a highly intricate and specialized compound. It serves as an invaluable tool in the realm of biomedical research. Specifically designed to evaluate the functionality of various enzymes, this substrate offers profound insights into their activity.

Synthesis Analysis

The synthesis of this compound involves acetylation of an adduct, reduction of the resulting crude O-acetyloxime with borane in oxolane, and further acetylation. This process results in the 3,4,6-tri-O-acetyl derivative of 4-methylumbelliferyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside.

Molecular Structure Analysis

The molecular formula of this compound is C24H24F3NO11. The structure includes a 4-methylumbelliferone moiety, which is a chromen-7-yl group with a methyl substituent at position 4. This moiety is linked to a complex sugar moiety via an ether bond.

Chemical Reactions Analysis

This compound serves as a substrate for enzymatic assays. Upon encountering specific enzymes, it undergoes hydrolysis, liberating an illuminating fluorescent entity known as 4-Methylumbelliferone. The ensuing fluorescence can be diligently quantified, enabling precise measurements.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 559.44 g/mol. It has a complex structure with multiple functional groups, including acetyl groups, a trifluoroacetamido group, and a 4-methylumbelliferone moiety.

Scientific Research Applications

Drug Discovery and Development

• Enzymatic Activity Assays : 4-Methylumbelliferyl 3,4,6-tri-O-acetyl-2-deoxy-2-trifluoroacetamido-b-D-glucopyranoside (4-MU) serves as a crucial substrate for enzymatic activity assays. Researchers use it to study glucosidases and other enzymes involved in glycosylation processes. .

Fluorescence-Based Detection

• The fluorescent properties of 4-MU, derived from its 4-methylumbelliferyl moiety, make it an invaluable tool. Researchers employ it for detecting and quantifying enzymatic reactions. When enzymes cleave 4-MU, it releases a fluorescent signal, allowing precise measurement and analysis. .

High-Performance Liquid Chromatography (HPLC)

• 4-MU is compatible with HPLC, a powerful analytical method for separating, identifying, and quantifying compounds. .

Study of Glycosylation Disorders

• Researchers investigate diseases related to impaired glycosylation, such as congenital disorders of glycosylation (CDGs) and cancer. .

Biochemical Research

• Beyond drug-related applications, 4-MU is employed in various biochemical studies. .

Cellular Imaging and Visualization

• In cell biology, 4-MU can be used to label specific glycosidases within cells. .

Mechanism of Action

Target of Action

The primary targets of 4-Methylumbelliferyl 3,4,6-tri-O-acetyl-2-deoxy-2-trifluoroacetamido-b-D-glucopyranoside are enzymes involved in glycosylation processes . These enzymes play a crucial role in the synthesis and breakdown of glycoproteins and glycolipids, which are essential components of cellular membranes and play a significant role in cell-cell interactions.

Mode of Action

This compound acts as a substrate for these enzymes . It is designed to mimic the natural substrates of the enzymes, allowing it to bind to the enzyme’s active site. Once bound, the enzyme catalyzes a reaction that results in the cleavage of the 4-Methylumbelliferyl moiety from the rest of the molecule. This cleavage results in the release of a fluorescent signal, which can be detected and quantified .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily those involved in the metabolism of carbohydrates . Specifically, it is used in the study of chitinase activity, an enzyme involved in the breakdown of chitin, a long-chain polymer of N-acetylglucosamine, a derivative of glucose .

Result of Action

The primary result of the action of this compound is the generation of a fluorescent signal upon cleavage by the target enzyme . This allows for the detection and quantification of enzyme activity, providing valuable information about the enzyme’s function and potential role in disease processes.